2-Benzocyclobuten-1-ylethanol

• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-(7-bicyclo[4.2.0]octa-1,3,5,7-tetraenyl)ethanol
• InChI: InChI=1S/C10H10O/c11-6-5-9-7-8-3-1-2-4-10(8)9/h1-4,7,11H,5-6H2
• InChI Key: ZRRVVJPPUVDEIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C2CCO

Description

2-Benzocyclobuten-1-ylethanol is a useful research compound. Its molecular formula is C10H10O and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A three-necked flask is charged under a stream of nitrogen with 7.4 g of lithium aluminium hydride, and 70 ml of anhydrous tetrahydrofuran are then added. A solution of 2-benzocyclobuten-1-ylacetic acid (prepared according to the process described in J. Org. Chem., (1979), 44, p. 1036) in 120 ml of tetrahydrofuran is then introduced dropwise. The reaction solution is left stirring overnight. The flask is then cooled with an ice bath and the mixture is hydrolyzed by adding 6.6 ml of water, 6.6 ml of 4N sodium hydroxide and then 19.8 ml of water very gently. The complex is drained and washed with ethyl ether and the organic phase is dried over magnesium sulfate. After filtration, the filtrate is evaporated to dryness to obtain the expected compound.